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Compound of Interest

Compound Name: Tritriacontan-16-one

Cat. No.: B15293862

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Tritriacontan-16-one, a long-chain aliphatic ketone. The information is compiled
from various scientific databases and literature sources, offering a valuable resource for
professionals in research and development.

Core Physicochemical Data

Tritriacontan-16-one (C33H660) is a saturated ketone with a long aliphatic chain. Its key
physicochemical properties are summarized in the table below, providing a quantitative
snapshot of its physical and chemical characteristics.
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Property Value Source
Molecular Formula C33H660 [1112]
Molecular Weight ~478.9 g/mol [1][2]
Physical State Solid at room temperature [1]
Melting Point 98-100 °C [11[3]
Boiling Point Not reported

Density (predicted) ~0.868 g/cm?3 [1]
Water Solubility Practically insoluble [1114]
pKa (predicted) ~9.59 [1]

LogP (predicted) 15.7 [2]

Structural and Chemical Identity

Tritriacontan-16-one is characterized by a 33-carbon backbone with a carbonyl group located
at the 16th carbon position. This structure contributes to its notable lipophilicity and very low
solubility in aqueous solutions.[1] It is classified as a ketone and can undergo keto-enol
tautomerization due to the presence of alpha-hydrogens.[4]

Synonyms: 16-Tritriacontanone[2][5]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Tritriacontan-16-one are not extensively published. However, standard methodologies for
long-chain ketones can be applied.

Determination of Melting Point

The melting point of Tritriacontan-16-one can be determined using a standard capillary
melting point apparatus.

Methodology:
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o Asmall, dry sample of Tritriacontan-16-one is finely powdered and packed into a capillary
tube to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as the temperature
approaches the expected melting point.

e The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the sample is recorded as the melting point.

Spectroscopic Characterization

Infrared (IR) Spectroscopy: Early characterization of similar long-chain ketones relied on IR
spectroscopy to confirm the presence of the carbonyl group.[1]

Methodology:

¢ A small amount of the solid sample is mixed with dry potassium bromide (KBr) and pressed
into a thin pellet.

« Alternatively, the sample can be dissolved in a suitable organic solvent (e.g., chloroform) and
a spectrum of the solution recorded.

e The IR spectrum is recorded, with the characteristic peak for an aliphatic ketone carbonyl
stretch expected around 1710 cm~2.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR data is available for
Tritriacontan-16-one, which is crucial for structural elucidation.[2]

Methodology:
o A sample of Tritriacontan-16-one is dissolved in a deuterated solvent (e.g., CDCI3).
e The 3C NMR spectrum is acquired on a high-field NMR spectrometer.

e The chemical shifts of the carbon atoms are recorded and analyzed to confirm the structure.
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a key technique for the
identification and quantification of Tritriacontan-16-one, especially in natural extracts.[2]

Methodology:
e The sample is dissolved in a volatile organic solvent.

e An aliquot of the solution is injected into the gas chromatograph, which separates the
components of the mixture based on their volatility and interaction with the stationary phase.

o The separated components then enter the mass spectrometer, where they are ionized and
fragmented. The resulting mass spectrum provides a molecular fingerprint that can be used
to identify the compound.

Biological Context and Potential Applications

Tritriacontan-16-one has been identified as a natural product in Solanum tuberosum (potato),
suggesting it may serve as a biomarker for the consumption of this food.[1][4] Due to its long-
chain aliphatic structure, it is being explored as a model compound in studies focused on long-
chain ketones.[1] Its hydrophobic nature also suggests potential applications in industrial
formulations such as foaming agents, plasticizers, and antioxidants.[1]
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Caption: Logical relationships of Tritriacontan-16-one's properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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